Cas no 203201-61-0 (9H-Purin-2-amine, 6-chloro-9-[(4-methoxyphenyl)methyl]-)

• Product Name: 9H-Purin-2-amine, 6-chloro-9-[(4-methoxyphenyl)methyl]-
• CAS No: 203201-61-0
• MF: C₁₃H₁₂ClN₅O
• MW: 289.720280647278
• CID: 1395931
• PubChem ID: 21882963
• Update Time: 2025-04-20

9H-Purin-2-amine, 6-chloro-9-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine, 6-chloro-9-[(4-methoxyphenyl)methyl]-
• 2-Amino-6-chloro-9-(4-methoxyphenylmethyl)-9H-purine
• 6-Chloro-2-amino-9-(4-methoxybenzyl)-9H-purine
• 6-chloro-9-[(4-methoxyphenyl)methyl]purin-2-amine
• LEXCEQVTQKBTBX-UHFFFAOYSA-N
• AKOS037655858
• SCHEMBL3389606
• 203201-61-0

• Inchi： 1S/C13H12ClN5O/c1-20-9-4-2-8(3-5-9)6-19-7-16-10-11(14)17-13(15)18-12(10)19/h2-5,7H,6H2,1H3,(H2,15,17,18)
• InChI Key： LEXCEQVTQKBTBX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)N(C=N2)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 289.07326
• Monoisotopic Mass: 289.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 78.85